Cas no 503829-92-3 (Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-)

Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]- structure
503829-92-3 structure
Product Name:Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-
CAS No:503829-92-3
MF:C20H15NO
MW:285.339205026627
CID:1566261
PubChem ID:39158632
Update Time:2025-04-21

Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-
    • QBWSEMLZLBMDRO-UHFFFAOYSA-N
    • DB-424307
    • 3-(biphenyl-4-yloxymethyl)benzonitrile
    • 3-(biphenyl-4-yloxymethyl)-benzonitrile
    • SCHEMBL1247999
    • 503829-92-3
    • 3-[([1,1'-Biphenyl]-4-yloxy)methyl]benzonitrile
    • Inchi: 1S/C20H15NO/c21-14-16-5-4-6-17(13-16)15-22-20-11-9-19(10-12-20)18-7-2-1-3-8-18/h1-13H,15H2
    • InChI Key: QBWSEMLZLBMDRO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C#N)C=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.11545
  • Monoisotopic Mass: 285.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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